Cas no 139328-21-5 (Benzenesulfonic acid,4-[[8-[[(4-methylphenyl)sulfonyl]amino]-5-quinolinyl]azo]-)

• Product Name: Benzenesulfonic acid,4-[[8-[[(4-methylphenyl)sulfonyl]amino]-5-quinolinyl]azo]-
• CAS No: 139328-21-5
• MF: C₂₂H₁₈N₄O₅S₂
• MW: 482.532122135162
• CID: 1277171
• Update Time: 2024-08-03

Benzenesulfonic acid,4-[[8-[[(4-methylphenyl)sulfonyl]amino]-5-quinolinyl]azo]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[[8-[[(4-methylphenyl)sulfonyl]amino]-5-quinolinyl]azo]-
• Benzenesulfonic acid, 4-[2-[8-[[(4-methylphenyl)sulfonyl]amino]-5-quinolinyl]diazenyl]-

• Inchi： 1S/C22H18N4O5S2/c1-15-4-8-17(9-5-15)32(27,28)26-21-13-12-20(19-3-2-14-23-22(19)21)25-24-16-6-10-18(11-7-16)33(29,30)31/h2-14,26H,1H3,(H,29,30,31)
• InChI Key： DPIGWLDFBNFUPR-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(N=NC2C=CC(NS(C3=CC=C(C)C=C3)(=O)=O)=C3C=2C=CC=N3)C=C1

Computed Properties

• Exact Mass: 482.07204

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• PSA: 138.15
• pka: -1.30±0.50(Predicted)